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Chemical Profile and Synthetic Nature

The following table summarizes the core technical information for propylparaben sodium:

Property Description

Chemical Name Sodium propyl p-hydroxybenzoate; Propylparaben sodium [1] [2]

CAS Number 35285-69-9 [2]

Natural Occurrence Not known to occur naturally; it is a synthetically produced compound [3].

Molecular Weight 180.20 g/mol (for propylparaben) [4]

Key Characteristics White, hygroscopic crystalline powder; highly water-soluble [1] [2].

Primary Function Antimicrobial preservative [1] [5].

While propylparaben sodium itself is synthetic, its parent compound, propylparaben, is an ester derived

from p-hydroxybenzoic acid [4]. It is noteworthy that methylparaben (a related compound with a shorter

alkyl chain) has been found to occur naturally in foods like cloudberry and yellow passion fruit [3].

However, this natural occurrence has not been documented for the propyl ester form.
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Applications and Experimental Context

Propylparaben sodium is widely used as a preservative in various industries due to its safety, efficacy, and

broad-spectrum antimicrobial activity [2].

Primary Applications: Its high water solubility makes it particularly suitable for water-based

formulations [1].
Cosmetics and Personal Care: Lotions, creams, and aqueous serums [1].

Pharmaceuticals: Used in multi-dose formulations to prevent microbial growth [5].
Food and Beverages: Employed to extend the shelf life of products like soft drinks and dairy

items [3].

Experimental Consideration: Preservative Efficacy Testing

For research purposes, a standard method to assess preservative effectiveness involves challenging a product

with specific microorganisms and checking for their growth over time. This is a core protocol mandated by

pharmacopoeias for multi-dose drugs [5]. The standard test strains include:

Bacteria: Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli
Yeast: Candida albicans
Fungi: Aspergillus niger

The experimental workflow can be summarized as follows, which you can adapt for laboratory testing:
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Prepare Test Formulation

Inoculate with Standard Microbes

Incubate at Specified Conditions

Sample at Time Intervals
(e.g., 7, 14, 28 days)

Enumerate Viable Microorganisms

Evaluate Reduction in Microbial Count

Click to download full resolution via product page

Research and Development Insights

Regulatory Status: Propylparaben sodium is approved for use in cosmetics, food, and
pharmaceuticals in many regions, but always within specified concentration limits [1] [3].

Consumer Trends: The "clean label" movement is driving demand for products without synthetic
preservatives, pushing R&D toward natural alternatives like vinegar derivatives and rosemary extracts

[3].
Environmental Aspect: As an emerging contaminant, propylparaben's environmental persistence

and potential as an endocrine disruptor are active research areas, with studies exploring
bioremediation using microalgae [6] [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s742810?utm_src=pdf-custom-synthesis
https://www.eabcglobal.com/propylparaben-sodium-pps
https://www.globalinforesearch.com/reports/2848009/sodium-propyl-paraben
https://elchemy.com/blogs/chemical-market/propylparaben-in-food-how-public-concern-is-shaping-buying-trends-in-2025
https://www.sciencedirect.com/topics/immunology-and-microbiology/propylparaben
https://pmc.ncbi.nlm.nih.gov/articles/PMC10217790/
https://www.sciencedirect.com/science/article/pii/S1385894722018691
https://www.sciencedirect.com/science/article/pii/S0959652622008757
https://www.smolecule.com/products/b742810#propylparaben-sodium-natural-occurrence
https://www.smolecule.com/products/b742810#propylparaben-sodium-natural-occurrence
https://www.smolecule.com/products/b742810#propylparaben-sodium-natural-occurrence
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s742810?utm_src=pdf-bulk
https://www.smolecule.com/products/s742810?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s742810?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

